2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline
Description
Scientific Research Applications
Medicinal and Pharmaceutical Applications
Tetrazole and its derivatives, including “2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline”, play a very important role in medicinal and pharmaceutical applications . They have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities .
Biochemistry
Tetrazoles, such as “2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline”, dissolve in water and acetonitrile. Dilute 1H-tetrazole in acetonitrile is used for DNA synthesis in biochemistry .
Click Chemistry
The synthesis of tetrazole derivatives can be approached in eco-friendly ways, such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc., with good to excellent yields . This approach is often referred to as “click chemistry”.
Material Chemistry
Tetrazoles act as nonclassical bioisosteres of carboxylic acids due to their near pKa values. The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .
Cell Membrane Penetration
Tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .
Antioxidant Potentials
The biological activities of “2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline” include antioxidant potentials, as determined by the DPPH assay .
Antihypertensive Assay
“2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline” has been evaluated for its antihypertensive properties .
Urease Enzyme Inhibition
This compound has also been tested for its ability to inhibit the urease enzyme .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline involves the reaction of 2-methyl-2H-1,2,3,4-tetrazol-5-amine with aniline in the presence of a suitable catalyst.", "Starting Materials": [ "2-methyl-2H-1,2,3,4-tetrazol-5-amine", "aniline", "catalyst" ], "Reaction": [ "To a solution of 2-methyl-2H-1,2,3,4-tetrazol-5-amine in a suitable solvent, add aniline and the catalyst.", "Heat the reaction mixture under reflux for a suitable period of time.", "Allow the reaction mixture to cool and then filter off any solid that may have formed.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent to obtain the final product, 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline." ] } | |
CAS RN |
460334-67-2 |
Product Name |
2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)aniline |
Molecular Formula |
C8H9N5 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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